Cas no 1807221-52-8 (Methyl 3-aminomethyl-2-chloro-5-cyanobenzoate)

• Product Name: Methyl 3-aminomethyl-2-chloro-5-cyanobenzoate
• CAS No: 1807221-52-8
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4954932
• Update Time: 2023-08-22

Methyl 3-aminomethyl-2-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-2-chloro-5-cyanobenzoate

• Inchi： 1S/C10H9ClN2O2/c1-15-10(14)8-3-6(4-12)2-7(5-13)9(8)11/h2-3H,5,13H2,1H3
• InChI Key： LKDUFWWAKFVJSR-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CC(C#N)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1
• Topological Polar Surface Area: 76.1